Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20752726 | N-ACETYL-3-O-B-D-GALACTOPYRANOSYL-B-D-GA | 100836-88-2 | C15H27NO11 |
| VC20750484 | 3-Methyl-2-nitro-3H-imidazo[4,5-F]quinoline | 114451-08-0 | C11H8N4O2 |
| VC20750339 | 4-(Piperazin-1-ylmethyl)benzonitrile hydrochloride | 1158548-82-3 | C12H16ClN3 |
| VC20750351 | 4-Mercaptobutyric acid | 13095-73-3 | C4H8O2S |
| VC20750305 | Dimethyl [(2,5-Dibenzyloxy)phenylmethyl]phosphonate | 135203-64-4 | C23H25O5P |
| VC20750759 | Methyl 3-amino-3-deoxy-a-d-mannopyranoside, HCl | 14133-35-8 | C7H16ClNO5 |
| VC20751398 | N-[(2R,3R,4R,5S,6R)-5-Hydroxy-2-methoxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]acetamide | 144685-11-0 | C23H29NO6 |
| VC20752779 | (3aR,6S,6aR)-6-(hydroxymethyl)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one | 152006-17-2 | C8H12O5 |
| VC20752472 | 3-Hydroxymandelic acid | 17119-15-2 | C8H8O4 |
| VC20750515 | methyl 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranoside | 17791-37-6 | C35H38O6 |
| VC20751491 | 4-(Trifluoromethylsulfonyl)benzyl alcohol | 219872-98-7 | C8H7F3O3S |
| VC20750316 | N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | C7H12Cl2N2 |
| VC20752784 | 3-(3-Pyridyl)acrolein | 28447-15-6 | C8H7NO |
| VC20750345 | 7-Hydroxy-6-methoxy-3-prenylcoumarin | 299159-90-3 | C15H16O4 |
| VC20750683 | Cyclocreatine | 35404-50-3 | C5H9N3O2 |
| VC20752765 | 6-Carboxyl-4-phenyl-3,4-dihydrocoumarin | 356782-33-7 | C16H12O4 |
| VC20752776 | 1,3-Dimethyl-5-[(dimethylamino)methylene]2,4,6-(1H,3H,5H)-trioxopryimidine | 35824-98-7 | C9H13N3O3 |
| VC20752459 | Diethyl N,N-Diisopropylphosphoramidite | 42053-26-9 | C10H24NO2P |
| VC20750332 | 1-(3-Pyridyl)-3-(dimethylamino)-2-propen-1-one | 55314-16-4 | C10H12N2O |
| VC20751411 | Scopoletin acetate | 56795-51-8 | C12H10O5 |
| VC20752768 | N,N-Dimethyl-3-nitroaniline | 619-31-8 | C8H10N2O2 |
| VC20751898 | Kanamycin acid sulfate | 64013-70-3 | C18H36N4O11.H2O4S C18H38N4O15S |
| VC20750525 | 2-Mercapto-3H-pyrrolo[2,3-D]pyrimidin-4(7H)-one | 67831-84-9 | C6H5N3OS |
| VC20750552 | 4-Amino-2-dimethylamino-6-hydroxy-5-nitrosopyrimidine | 70700-44-6 | C6H9N5O2 |
| VC20751198 | 3-NITRO-4-ACETAMIDOPHENOL | 7403-75-0 | C8H8N2O4 |